1-(4-Chlorophenyl)-3-(4-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[4-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C22H21ClFN5O2S/c23-15-5-7-16(8-6-15)25-21(31)27-22-26-17(14-32-22)13-20(30)29-11-9-28(10-12-29)19-4-2-1-3-18(19)24/h1-8,14H,9-13H2,(H2,25,26,27,31)
• InChI Key: FYHDHJPLTZDOAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CC3=CSC(=N3)NC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClFN5O2S
• Molecular Weight: 474.0 g/mol

Description

1-(4-Chlorophenyl)-3-(4-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)urea is a useful research compound. Its molecular formula is C22H21ClFN5O2S and its molecular weight is 473.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with structures similar to the one , particularly those incorporating fluorophenyl piperazine units and thiazole rings, have been synthesized and structurally characterized. For instance, isostructural compounds with significant structural similarity have been synthesized and analyzed via single crystal diffraction, indicating the potential of such molecules for detailed structural analysis and applications in materials science Kariuki, B. F. Abdel-Wahab, G. El‐Hiti, 2021.

Antimicrobial and Antiviral Activities

Derivatives bearing thiazole and piperazine units have been evaluated for their antimicrobial activities, showcasing the potential of such compounds to serve as bases for developing new antimicrobial agents. For example, a study synthesized dithiocarbamate derivatives incorporating thiazole/benzothiazole rings and assessed their antimicrobial activity, demonstrating significant efficacy against various microorganism strains L. Yurttaş, Y. Özkay, et al., 2016.

Antitumor and Antiproliferative Activities

Novel urea and thiourea derivatives of piperazine, including those with substitutions that might resemble the target compound, have been synthesized and showed promising antitumor and antimicrobial activities. Such findings suggest that compounds with similar structural motifs might be explored for their potential in cancer therapy R. C. Krishna Reddy, S. Rasheed, et al., 2013.

Neuropharmacological Applications

Research on compounds featuring the piperazine and fluorophenyl groups has explored their neuropharmacological applications, including their potential to mediate physiological responses such as penile erections in rats, which implicates their possible use in studying neurological pathways and disorders M. Millan, J. Péglion, et al., 1997.